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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document outlines a comprehensive technical framework for the evaluation of
the physical and chemical stability of Infigratinib-d3. Publicly available, specific experimental
stability data for this deuterated analog is limited. The methodologies and pathways described
are based on the known characteristics of the non-deuterated parent compound, Infigratinib,
and established pharmaceutical stability testing principles as mandated by regulatory bodies.

Introduction to Infigratinib and its Deuterated
Analog

Infigratinib is a potent, orally bioavailable, ATP-competitive kinase inhibitor that selectively
targets the fibroblast growth factor receptor (FGFR) family, with high affinity for FGFR1,
FGFR2, and FGFR3.[1][2][3][4] Dysregulation of the FGFR signaling pathway is a known driver
in various malignancies; consequently, Infigratinib was developed as a targeted therapy for
cancers harboring FGFR genetic alterations, most notably for previously treated, unresectable
locally advanced or metastatic cholangiocarcinoma with an FGFR2 fusion or other
rearrangement.[1][2][4][5][6] Infigratinib-d3, a deuterated version of the molecule, serves as a
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critical internal standard for bioanalytical studies, enabling precise quantification in complex

biological matrices.

Physicochemical Properties

The fundamental physicochemical properties of Infigratinib provide a baseline for

understanding the expected characteristics of its deuterated analog.

Property

Description

Chemical Name

3-(2,6-dichloro-3,5-dimethoxyphenyl)-1-(6-{[4-
(4-ethylpiperazin-1-yl)phenyllamino}pyrimidin-4-
yl)-1-methylurea[2]

Molecular Formula

Infigratinib: C26H31CI2N7Os Infigratinib-d3:
C26H28D3CI2N703[ 7]

Infigratinib: 560.47 g/mol [2] Infigratinib-d3:

Molecular Weight
563.49 g/mol [7]
The phosphate salt of Infigratinib is a white to
Appearance . .
off-white, non-hygroscopic powder.[8]
Melting Point 190-198°C (Infigratinib phosphate)[8]
Infigratinib-d3 is soluble in DMSO, requiring
B ultrasonic and warming for complete dissolution.
Solubility

[7] Infigratinib phosphate is also soluble in
DMSO.[9]

Recommended Storage Conditions for Infigratinib-d3

Vendor-supplied data provides the following general storage guidelines for Infigratinib-d3.
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Form Storage Temperature Recommended Duration
Powder -20°C 3years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Table data sourced from a
commercial product data
sheet.[7]

Mechanism of Action and Signaling Pathway

Infigratinib exerts its therapeutic effect by inhibiting the FGFR signaling cascade. The binding of
fibroblast growth factors (FGF) to their receptors (FGFRSs) induces receptor dimerization and
subsequent autophosphorylation of the intracellular kinase domains.[10] This phosphorylation
event creates docking sites for adaptor proteins, such as FRS2, which in turn activate critical
downstream pathways, including the Ras-MAPK and PI3K-AKT signaling axes, promoting cell
proliferation, survival, and angiogenesis.[1][10] Infigratinib functions by competitively binding to
the ATP pocket of the FGFR kinase domain, thereby blocking autophosphorylation and
abrogating downstream signaling.[1][5]
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Caption: Infigratinib blocks the activation of downstream signaling pathways by inhibiting
FGFR.

Experimental Protocols for Stability Assessment

A robust stability assessment of Infigratinib-d3 requires a multi-faceted approach, beginning
with forced degradation studies to understand its intrinsic stability and culminating in long-term
studies under various environmental conditions.

Forced Degradation (Stress Testing)

Forced degradation studies are performed to deliberately degrade the drug substance under
conditions more severe than accelerated stability testing.[11][12] These studies are crucial for
developing and validating a stability-indicating analytical method, identifying potential
degradation products, and elucidating degradation pathways.[13][14] The typical target for
degradation is between 5-20% to ensure that the analytical method is challenged without
generating secondary or tertiary degradation products that may not be relevant under normal
storage conditions.[13]

The workflow for stress testing involves exposing the drug substance to various conditions and
analyzing the resulting material with a high-resolution analytical technique.
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Caption: A systematic workflow for conducting forced degradation studies on a drug substance.
o Hydrolytic Degradation:

o Protocol: Prepare solutions of Infigratinib-d3 in acidic (0.1 M - 1.0 M HCI), basic (0.1 M -
1.0 M NaOH), and neutral (water) conditions.[15]

o Conditions: Samples are typically maintained at room temperature or heated (e.g., 60°C)
to accelerate degradation over a period of up to seven days.[15]

o Analysis: At predetermined intervals, aliquots are withdrawn, neutralized if necessary, and
analyzed by a validated stability-indicating UPLC-UV/MS method.
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e Oxidative Degradation:

o Protocol: Dissolve Infigratinib-d3 in a suitable solvent and treat with an oxidizing agent,
such as 3% hydrogen peroxide.

o Conditions: The reaction is typically carried out at room temperature, protected from light.

o Analysis: Samples are analyzed at various time points to monitor the formation of
oxidative degradants.

e Thermal Degradation:

o Protocol: The solid drug substance is exposed to high temperatures (e.g., 80°C) in a
controlled oven. The study can also be performed on the drug substance in solution.

o Analysis: Samples are collected at specified times and analyzed to assess thermal lability.

Photostability Testing

Photostability testing is a mandatory part of stability assessment and is conducted according to
the International Council for Harmonisation (ICH) Q1B guideline.[16][17][18] Its purpose is to
evaluate whether light exposure leads to unacceptable changes in the drug substance.

o Sample Exposure: A sample of the solid Infigratinib-d3 and a solution in a photochemically
inert solvent are exposed to a light source. A parallel set of samples, protected from light by
wrapping in aluminum foil (dark controls), is stored under the same temperature and
humidity conditions to isolate light-induced effects from thermal effects.[17][19]

» Light Source: The samples are exposed to a minimum of 1.2 million lux hours of visible light
and 200 watt-hours per square meter of near-ultraviolet (UV-A) light.

e Analysis: Following exposure, the samples are assayed and analyzed for impurities. Any
significant increase in degradation products compared to the dark control indicates
photosensitivity. Physical properties, such as appearance and color, are also evaluated.

Data Presentation: Summary of Expected Stability
Profile
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While specific experimental data for Infigratinib-d3 is not available, the following table
provides a template for summarizing the results from the described stability studies.

Expected Outcome /
Stress Condition Parameters Potential Degradation
Pathway

Chemical Stability

Potential for hydrolysis of the

Acid Hydrolysis 0.1 M HCI, 60°C )
urea linkage.
) Potential for hydrolysis of the
Base Hydrolysis 0.1 M NaOH, RT )
urea linkage.
Potential for N-oxidation,
Oxidation 3% H202, RT particularly at the piperazine

nitrogen.

Physical Stability

Expected to be stable, but
Thermal (Solid) 80°C, 7 days potential for formation of
related substances.

The dichlorinated phenyl ring
Photostability ICH Q1B Conditions may be susceptible to

photolytic reactions.

Conclusion

This technical guide provides a comprehensive framework for assessing the physical and
chemical stability of Infigratinib-d3. A thorough stability program, encompassing forced
degradation and ICH-compliant photostability and long-term studies, is essential. Executing
these experimental protocols will enable the elucidation of degradation pathways, support the
development of a validated stability-indicating analytical method, and establish definitive
storage, handling, and re-test period recommendations. This ensures the integrity and reliability
of Infigratinib-d3 when used as an analytical standard in critical drug development and clinical
research settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [In-depth Technical Guide: Physical and Chemical
Stability of Infigratinib-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377363/docs#in-depth-technical-guide-physical-
and-chemical-stability-of-infigratinib-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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